Lithium sulfate

• IUPAC Name: dilithium;sulfate
• InChI: InChI=1S/2Li.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key: INHCSSUBVCNVSK-UHFFFAOYSA-L
• Canonical SMILES: [Li+].[Li+].[O-]S(=O)(=O)[O-]
• Molecular Formula: Li2SO4, Li2O4S
• DSSTOX Substance ID: DTXSID3049201
• Molecular Weight: 110.0 g/mol
• CAS No.: 10377-48-7

Description

Lithium sulfate (Li₂SO₄) is an inorganic compound with a molecular weight of 109.94 g/mol and CAS number 10377-48-7 . It exists as a white crystalline solid and is highly soluble in water, though its solubility decreases with increasing temperature due to its exothermic dissolution process . Industrially, this compound is synthesized via the reaction of lithium carbonate (Li₂CO₃) with sulfuric acid (H₂SO₄) . Key applications include:

• Battery technology: As an additive in lead-acid batteries to enhance cycle life and efficiency .
• Chemical synthesis: A precursor for producing lithium iodide (LiI) through electrodialysis metathesis .
• Agriculture: Investigated as a systemic miticide for honeybee parasite control, though with limitations in bee tolerability .
• Specialty glass: Used in high-strength glass production and as a flavoring agent in food .

Thermochemical data from NIST indicates a standard molar entropy (S°) of 115.3 J/mol·K for solid Li₂SO₄ and a standard enthalpy of formation (ΔfH°) of -1436.1 kJ/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium sulfate can be synthesized through several methods. One common laboratory method involves the reaction of lithium hydroxide (LiOH) or lithium carbonate (Li₂CO₃) with sulfuric acid (H₂SO₄): [ \text{LiOH} + \text{H₂SO₄} \rightarrow \text{Li₂SO₄} + \text{H₂O} ] [ \text{Li₂CO₃} + \text{H₂SO₄} \rightarrow \text{Li₂SO₄} + \text{H₂O} + \text{CO₂} ]

Industrial Production Methods: Industrially, this compound is often produced as a byproduct in the extraction of lithium from spodumene (a lithium-rich mineral) or from lithium brine sources. The process involves roasting the mineral with sulfuric acid, followed by leaching and purification steps to isolate this compound .

Types of Reactions:

• Oxidation and Reduction: this compound can undergo reduction reactions to form lithium sulfide (Li₂S) when reacted with hydrogen gas (H₂) at high temperatures. [ \text{Li₂SO₄} + 4\text{H₂} \rightarrow \text{Li₂S} + 4\text{H₂O} ]

• Substitution Reactions: this compound can participate in metathesis reactions with other salts. For example, reacting this compound with sodium sulfide (Na₂S) can produce lithium sulfide and sodium sulfate (Na₂SO₄). [ \text{Li₂SO₄} + \text{Na₂S} \rightarrow \text{Li₂S} + \text{Na₂SO₄} ]

Common Reagents and Conditions:

Hydrogen Gas: Used in reduction reactions to produce lithium sulfide.

Sodium Sulfide: Used in metathesis reactions to produce lithium sulfide.

Major Products:

Lithium Sulfide (Li₂S): A key product in many reactions involving this compound, especially in the context of battery materials.

Scientific Research Applications

Lithium sulfate has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of lithium sulfide, which is a critical material for solid-state electrolytes in lithium-sulfur batteries.

Biology and Medicine: Lithium salts, including this compound, are studied for their potential neuroprotective effects and their use in treating bipolar disorder.

Industry: this compound is used in the production of specialty glasses and ceramics.

Mechanism of Action

The mechanism of action of lithium sulfate, particularly in biological systems, involves the lithium ion (Li⁺). Lithium ions can interact with various molecular targets, including enzymes and neurotransmitter receptors. For example, lithium ions can inhibit glycogen synthase kinase 3 (GSK-3) and inositol phosphatases, which play roles in mood regulation and neuroprotection . Additionally, lithium ions can modulate glutamate receptors, which are involved in synaptic transmission and plasticity .

Comparison with Similar Compounds

Comparison with Other Lithium Salts

Lithium sulfate exhibits distinct properties compared to other lithium salts, particularly in solubility, efficacy, and cost. Key comparisons include:

Table 1: Comparative Properties of Lithium Salts

Property	This compound (Li₂SO₄)	Lithium Chloride (LiCl)	Lithium Citrate (Li₃C₆H₅O₇)	Lithium Carbonate (Li₂CO₃)
Solubility in Water	34.9 g/100 mL (20°C)	84.5 g/100 mL (20°C)	Highly soluble	1.3 g/100 mL (20°C)
Miticidal Efficacy	100% mite kill at 25 mM (4 days); higher bee mortality	100% mite kill at 25 mM (3 days)	100% mite kill at 25 mM (3 days); lower bee toxicity	Poor solubility limits efficacy
Cost	Moderate	Low	Low	Moderate
Industrial Uses	Batteries, glass	Dehumidification, alloys	Pharmaceuticals, miticides	Primary lithium extraction

Key Findings :

• Lithium citrate outperforms Li₂SO₄ in miticidal applications due to higher efficacy and lower bee toxicity .
• Lithium chloride is more cost-effective and soluble but less suitable for applications requiring low ionicity.

Comparison with Other Sulfate Compounds

This compound differs from non-lithium sulfates in reactivity, environmental impact, and applications:

Table 2: this compound vs. Other Sulfates

Property	This compound (Li₂SO₄)	Sodium Sulfate (Na₂SO₄)	Zinc Sulfate (ZnSO₄)	Magnesium Sulfate (MgSO₄)
Primary Applications	Batteries, glass	Detergents, paper	Fertilizers, batteries	Agriculture, medicine
Environmental Impact	Moderate; limited recycling data	High (fertilizer runoff)	Toxic in high doses	Low toxicity
Thermal Stability	Stable up to 925°C	Decomposes at 884°C	Decomposes at 680°C	Decomposes at 1124°C
Solubility Trend	Decreases with temperature	Increases with temperature	Temperature-dependent	Highly soluble

Key Findings :

• Sodium sulfate dominates in detergents and paper manufacturing but lacks lithium's energy storage applications .
• Zinc sulfate shares battery applications but is less thermally stable than Li₂SO₄ .
• Magnesium sulfate (Epsom salt) is environmentally benign but unrelated to energy technologies .

Industrial and Environmental Considerations

• Battery Recycling : While lithium carbonate (Li₂CO₃) and hydroxide (LiOH) are prioritized in lithium-ion battery recycling, Li₂SO₄ is rarely recovered directly. Hydrometallurgical methods favor recovering nickel and cobalt sulfates, with Li₂SO₄ often remaining in waste streams .
• Cost-Effectiveness : Lithium citrate and chloride are preferred over Li₂SO₄ for large-scale miticidal use due to lower cost and better tolerability .
• Safety : Li₂SO₄ requires careful handling in laboratories; high concentrations (>25 mM) are toxic to bees and may necessitate protective gear in industrial settings .

Biological Activity

Lithium sulfate (Li2SO4) is a lithium salt with significant biological activity, particularly in the context of psychiatric treatment, metabolic processes, and potential neuroprotective effects. This article delves into the biological mechanisms, therapeutic applications, and case studies associated with this compound, supported by diverse research findings.

Lithium ions (Li+) exert numerous effects on biological systems, influencing various metabolic and neuroendocrine pathways. The primary mechanisms through which this compound operates include:

• Inhibition of Glycogen Synthase Kinase 3 Beta (GSK3β) : Lithium is known to inhibit GSK3β, an enzyme implicated in multiple cellular processes including neurogenesis and mood regulation. This inhibition is believed to contribute to the alleviation of symptoms in bipolar disorder (BD) by stabilizing mood and enhancing neurotrophic factors like brain-derived neurotrophic factor (BDNF) .
• Neurotransmitter Modulation : Lithium affects neurotransmitter systems by stabilizing serotoninergic transmission and modulating levels of norepinephrine. This interaction is crucial for its therapeutic effects in mood disorders .
• Metabolic Rate Influence : Recent studies have shown that lithium exposure can influence metabolic rates in organisms such as Drosophila subobscura, suggesting a dose-dependent relationship where lithium alters oxygen consumption and carbon dioxide production .

Therapeutic Applications

This compound is primarily used in the treatment of bipolar disorder due to its mood-stabilizing properties. It has been shown to reduce the frequency and severity of manic episodes, with a notable impact on suicidal ideation and behavior:

• Mood Stabilization : Lithium treatment has been associated with a 29% better response rate in patients exhibiting a typical bipolar disorder course compared to those with atypical presentations .
• Suicidal Risk Reduction : Long-term lithium therapy significantly lowers the risk of suicide among patients with bipolar disorder. Studies indicate that the rate of suicides or attempts during lithium treatment is substantially lower than during periods without treatment .

Case Studies

• This compound Poisoning : A notable case involved a male patient undergoing this compound therapy who developed severe intoxication leading to hemodialysis. This case highlights the narrow therapeutic range of lithium compounds and the importance of monitoring serum lithium levels to prevent toxicity .
• Impact on Metabolism : In experimental settings, lithium's effect on metabolic rates was investigated using specific Drosophila lines. Results indicated that different mitochondrial DNA haplotypes influenced metabolic efficiency under lithium exposure, suggesting genetic variability may affect individual responses to lithium treatment .

Table 1: Summary of Biological Effects of this compound

Biological Activity	Mechanism/Effect	Reference
GSK3β Inhibition	Stabilizes mood and enhances neurogenesis
Neurotransmitter Modulation	Affects serotonin and norepinephrine levels
Metabolic Rate Influence	Alters O2 consumption and CO2 production
Suicidal Risk Reduction	Lowers suicide attempts during treatment

Chemical Reactions Analysis

Dehydration Reaction Kinetics

The dehydration of lithium sulfate monohydrate (Li₂SO₄·H₂O → Li₂SO₄ + H₂O) is a model gas-solid reaction studied for thermochemical heat storage. Key findings include:

• Mechanism : Proceeds via nucleation and nuclei growth at the reactant-product interface (thickness ~150 µm) .

• Rate Laws :

  • Nucleation rate follows an exponential temperature dependence .

  • Growth rate is constant under isothermal conditions .

• Activation Energy : Calculated as 72 kJ/mol for nuclei growth using Arrhenius analysis (Fig. 10b in ).

Table 1: Kinetic Parameters for Li₂SO₄·H₂O Dehydration

Parameter	Value	Method	Source
Nucleation rate constant (kₙ)	Exponential function of T	Optical microscopy
Growth velocity (v)	0.1–1.5 µm/s (at 100°C)	Hot-stage microscopy
Activation energy (Eₐ)	72 kJ/mol	TGA/Arrhenius plot

Role in Organic Chemistry Reactions

Li₂SO₄ acts as a catalyst in elimination reactions, such as the conversion of n-butyl bromide to 1-butene:

$$\text{CH CH CH CH Br CH CHCH CH HBr}$$

The sulfate ion facilitates proton abstraction, enhancing reaction efficiency .

Thermochemical Data

Table 2: Thermodynamic Properties of Li₂SO₄

Property	Value	Conditions	Source
Standard enthalpy of formation (ΔfH°)	-1041.82 kJ/mol	Gas phase
Entropy (S°)	322.81 J/mol·K	Gas phase, 1 bar
pH in aqueous solution	6.0–9.0 (2M solution)	25°C

Dissolution and Solubility Behavior

Li₂SO₄ exhibits retrograde solubility : solubility decreases with temperature (25.7 g/100 mL at 25°C vs. ~20 g/100 mL at 100°C) . The dissolution is exothermic, with energy release dependent on molarity .

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing high-purity lithium sulfate in laboratory settings?

• Methodological Answer : this compound is typically synthesized via acid digestion of lithium-containing ores (e.g., lepidolite, spodumene) using concentrated sulfuric acid. For example, mechanical activation of lepidolite prior to acid treatment enhances lithium extraction efficiency by inducing structural amorphization . Post-synthesis purification involves evaporation, crystallization, and gravimetric analysis to isolate this compound hydrate. Alternative routes include precipitation from lithium-rich brines using sodium carbonate, followed by recrystallization to achieve >99% purity .

Synthesis Method	Key Steps	Purity Achieved	Reference
Acid digestion of lepidolite	Mechanical activation + H₂SO₄ digestion	~90% yield
Brine precipitation	Na₂CO₃ addition + crystallization	≥99.99%

Q. How does the solubility of this compound in water vary with temperature, and why is this behavior anomalous?

• Methodological Answer : this compound exhibits inverse solubility in water, with solubility decreasing from 257 g/L at 25°C to ~150 g/L at 100°C due to its exothermic dissolution process. Researchers should perform temperature-controlled solubility experiments using gravimetry or conductivity measurements to validate this trend. Conflicting data in literature may arise from impurities (e.g., chloride ions) or hydration state variations; thus, standardized protocols for solution preparation are critical .

Q. What characterization techniques are essential for verifying this compound’s structural and chemical properties?

• Methodological Answer : Key techniques include:

• X-ray diffraction (XRD) : Confirms crystalline phase and hydration state.
• Thermogravimetric analysis (TGA) : Determines dehydration behavior (e.g., monohydrate vs. anhydrous forms).
• Inductively coupled plasma optical emission spectroscopy (ICP-OES) : Quantifies trace metal impurities (e.g., Na⁺, K⁺) to assess purity .

Advanced Research Questions

Q. How can experimental design optimize this compound extraction from complex mineral matrices?

• Methodological Answer : Response surface methodology (RSM) combined with central composite design is effective for optimizing variables such as acid concentration, mechanical activation time, and temperature. For instance, a study on lepidolite achieved >90% lithium yield by modeling interactions between mechanical activation duration and H₂SO₃ concentration . Researchers should use software like Design-Expert® for multifactorial analysis and validation.

Q. How should researchers resolve contradictions in reported solubility data for this compound across studies?

• Methodological Answer : Discrepancies often stem from unaccounted variables (e.g., ionic strength, counterion effects). To address this:

Replicate experiments under controlled conditions (e.g., ultra-pure water, inert atmosphere).

Use phase diagrams to map stability regions (e.g., Li₂SO₄–H₂O–propanol systems) .

Apply thermodynamic models (e.g., Pitzer equations) to correlate experimental data and predict solubility under untested conditions.

Q. What role do phase equilibria play in this compound’s application to battery electrolyte systems?

• Methodological Answer : Phase equilibria studies (e.g., liquid-liquid or solid-liquid systems) inform electrolyte stability and ion transport. For example, ternary systems (water + 1-propanol + Li₂SO₄) exhibit immiscibility regions critical for solvent extraction. Researchers should conduct isothermal titration experiments with gas chromatography (GC) and gravimetry to construct phase diagrams, enabling predictive modeling of electrolyte behavior under operational conditions .

Q. What methodological challenges arise in conducting life-cycle assessments (LCAs) for this compound production?

• Methodological Answer : Key challenges include:

• Data harmonization : Inconsistent system boundaries (e.g., energy mix assumptions, brine vs. ore sourcing).
• Allocation methods : Assigning environmental impacts across co-products (e.g., Li₂SO₄ vs. K₂SO₄ in brine processing).
  Researchers must adopt ISO 14040/44 standards and disclose all assumptions (e.g., cutoff criteria, temporal scope) to ensure comparability across studies .